Cas no 393078-37-0 (2,3-Dichloro-6-nitrobenzyl Alcohol)

• Product Name: 2,3-Dichloro-6-nitrobenzyl Alcohol
• CAS No: 393078-37-0
• MF: C₇H₅Cl₂NO₃
• MW: 222.025500059128
• MDL: MFCD11111011
• CID: 1511779
• PubChem ID: 11160370
• Update Time: 2025-06-08

2,3-Dichloro-6-nitrobenzyl Alcohol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2,3-dichloro-6-nitro-
• (2,3-DICHLORO-6-NITROPHENYL)METHANOL
• 2,3-dichloro-6-nitrobenzyl alcohol
• DB-329555
• W12312
• 2,3-Dichloro-6-nitrobenzylalcohol
• Z23KFN4ZZS
• 2,3dichloro-6-nitro benzylalcohol
• DTXSID60457273
• AS-63777
• AKOS027256028
• 393078-37-0
• OCSXCROLWYVFAO-UHFFFAOYSA-N
• SCHEMBL273405
• MFCD11111011
• CS-0037339
• 2,3-Dichloro-6-nitrobenzenemethanol
• 2,3-Dichloro-6-nitrobenzyl Alcohol

• MDL： MFCD11111011
• Inchi： 1S/C7H5Cl2NO3/c8-5-1-2-6(10(12)13)4(3-11)7(5)9/h1-2,11H,3H2
• InChI Key： OCSXCROLWYVFAO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1CO)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 220.96475
• Monoisotopic Mass: 220.9646484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 63.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2,3-Dichloro-6-nitrobenzyl Alcohol

Introduction to 2,3-Dichloro-6-nitrobenzyl Alcohol (CAS No. 393078-37-0)

2,3-Dichloro-6-nitrobenzyl Alcohol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 393078-37-0, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. Its molecular structure, characterized by the presence of both chloro and nitro substituents on a benzyl alcohol backbone, contributes to its reactivity and utility in multiple synthetic pathways.

The nitro group and the chloro substituents in 2,3-Dichloro-6-nitrobenzyl Alcohol play pivotal roles in its chemical behavior. The nitro group is known for its ability to participate in nucleophilic aromatic substitution reactions, while the chloro groups enhance electrophilic aromatic substitution potential. These features make the compound a versatile building block for constructing more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new methodologies for functionalizing aromatic compounds to create pharmacologically relevant structures. The 2,3-Dichloro-6-nitrobenzyl Alcohol molecule has been explored as a key intermediate in the synthesis of various heterocyclic compounds, which are widely recognized for their biological activity. For instance, derivatives of this compound have been investigated for their potential applications in anticancer and antimicrobial therapies.

One of the most compelling aspects of 2,3-Dichloro-6-nitrobenzyl Alcohol is its role in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By modifying the structure of 2,3-Dichloro-6-nitrobenzyl Alcohol, researchers have been able to develop analogs that exhibit potent inhibitory effects on specific kinases. These findings have opened up new avenues for the design of targeted therapies.

The synthesis of 2,3-Dichloro-6-nitrobenzyl Alcohol typically involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nitration followed by chlorination and subsequent reduction steps to introduce the hydroxyl group at the benzyl position. Advances in catalytic methods have also enabled more efficient and environmentally friendly synthetic strategies, which are increasingly favored in industrial applications.

From a pharmaceutical perspective, the biological activity of compounds derived from 2,3-Dichloro-6-nitrobenzyl Alcohol has been extensively studied. Researchers have demonstrated that modifications to the nitro and chloro groups can significantly alter the pharmacokinetic properties of the resulting molecules. For example, selective reduction of the nitro group can lead to more soluble and less toxic derivatives, which are often preferred for clinical use.

The role of computational chemistry has become increasingly prominent in the design and optimization of molecules like 2,3-Dichloro-6-nitrobenzyl Alcohol. Advanced computational methods allow researchers to predict the binding affinity of drug candidates to biological targets with high accuracy. This approach has accelerated the discovery process by enabling virtual screening of large libraries of compounds before experimental synthesis.

In conclusion, 2,3-Dichloro-6-nitrobenzyl Alcohol (CAS No. 393078-37-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for synthesizing novel bioactive molecules. As research continues to uncover new applications for this compound, it is expected to remain a cornerstone in medicinal chemistry and drug development efforts worldwide.